5-bromo-3-methyl-N-(oxolan-2-ylmethyl)pyridin-2-amine

• IUPAC Name: 5-bromo-3-methyl-N-(oxolan-2-ylmethyl)pyridin-2-amine
• InChI: InChI=1S/C11H15BrN2O/c1-8-5-9(12)6-13-11(8)14-7-10-3-2-4-15-10/h5-6,10H,2-4,7H2,1H3,(H,13,14)
• InChI Key: SFVRNQBCKHHEOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1NCC2CCCO2)Br
• Molecular Formula: C11H15BrN2O
• Molecular Weight: 271.15 g/mol

Description

5-bromo-3-methyl-N-(oxolan-2-ylmethyl)pyridin-2-amine is a compound that has been studied for its potential applications in a variety of scientific fields. It is an organic compound with a bromine atom and a methyl group attached to a pyridin-2-amine ring. This compound has been studied for its potential use in medicine, biochemistry, and other scientific research applications. The purpose of

Scientific Research Applications

Heterocyclic Compounds in Medicinal Chemistry

Nitrogen heterocycles are crucial in medicinal chemistry, where they form the backbone of many pharmaceuticals due to their diverse biological activities. For example, compounds with pyrrolidine rings are extensively studied for their therapeutic potential against various human diseases. Their structure allows for efficient exploration of pharmacophore space, contributing significantly to stereochemistry and three-dimensional coverage of molecules, which is essential for drug design and discovery (Li Petri et al., 2021).

Catalysis and Synthesis

The application of hybrid catalysts in synthesizing heterocyclic compounds highlights the importance of nitrogen heterocycles in chemical synthesis. These catalysts facilitate the development of complex molecules like 5H-pyrano[2,3-d]pyrimidine scaffolds, which are precursors in medicinal and pharmaceutical industries due to their broad synthetic applications and bioavailability. The review of synthetic pathways using organocatalysts, metal catalysts, and green solvents emphasizes the role of nitrogen heterocycles in advancing synthetic methodologies (Parmar et al., 2023).

Environmental and Analytical Chemistry

Nitrogen-containing compounds, including heterocyclic amines, are of interest in environmental and analytical chemistry due to their occurrence as pollutants and in food safety. Advanced oxidation processes (AOPs) are effective in degrading nitrogen-containing hazardous compounds, demonstrating the relevance of these compounds in environmental remediation efforts. The kinetics and mechanisms of these processes shed light on the potential environmental impacts of nitrogen heterocycles and strategies for their control (Bhat & Gogate, 2021).